Cas no 1256835-86-5 (5-(2,2,2-trifluoroethyl)pyridine-3-carboxylic acid)

5-(2,2,2-Trifluoroethyl)pyridine-3-carboxylic acid is a fluorinated pyridine derivative with a carboxylic acid functional group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The trifluoroethyl substituent enhances its lipophilicity and metabolic stability, which is advantageous in drug design. The pyridine core and carboxylic acid group provide reactive sites for further derivatization, enabling applications in cross-coupling reactions, amide formation, and metal coordination. Its structural features are particularly valuable in the development of bioactive compounds, including kinase inhibitors and other therapeutic agents. The compound's high purity and well-defined chemical properties ensure reproducibility in research and industrial applications.

5-(2,2,2-trifluoroethyl)pyridine-3-carboxylic acid structure

1256835-86-5 structure

Product Name:5-(2,2,2-trifluoroethyl)pyridine-3-carboxylic acid

CAS No:1256835-86-5

MF:C₈H₆F₃NO₂

MW:205.133952617645

MDL:MFCD18260163

CID:5608112

PubChem ID:72214132

Update Time:2025-10-15

5-(2,2,2-trifluoroethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarboxylic acid, 5-(2,2,2-trifluoroethyl)-
- 5-(2,2,2-Trifluoroethyl)nicotinic acid
- AB75317
- EN300-8659949
- SCHEMBL24534132
- 5-(2,2,2-TRIFLUOROETHYL)PYRIDINE-3-CARBOXYLIC ACID
- 1256835-86-5
- 5-(2,2,2-trifluoroethyl)pyridine-3-carboxylic acid
- MDL： MFCD18260163
- Inchi： 1S/C8H6F3NO2/c9-8(10,11)2-5-1-6(7(13)14)4-12-3-5/h1,3-4H,2H2,(H,13,14)
- InChI Key： UKLBTCYKDPDLBK-UHFFFAOYSA-N
- SMILES： C1=NC=C(CC(F)(F)F)C=C1C(O)=O

Computed Properties

Exact Mass: 205.03506292g/mol
Monoisotopic Mass: 205.03506292g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 50.2Å²

Experimental Properties

Density: 1.420±0.06 g/cm3(Predicted)
Boiling Point: 291.4±40.0 °C(Predicted)
pka: 2.08±0.10(Predicted)

5-(2,2,2-trifluoroethyl)pyridine-3-carboxylic acid Pricemore >>

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